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Compound of Interest

Compound Name: 3,5-Dibromopyridine-d3

Cat. No.: B580803

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the proper
disposal of 3,5-Dibromopyridine-d3, a deuterated compound often used in synthetic chemistry
and pharmaceutical research.

The hazards associated with 3,5-Dibromopyridine-d3 are considered analogous to its non-
deuterated counterpart, 3,5-Dibromopyridine. It is classified as harmful if swallowed, causes
skin and eye irritation, and may cause respiratory irritation.[1][2][3] Therefore, disposal
procedures must be handled with care, adhering to all local, state, and federal regulations for
hazardous waste.

Key Safety and Hazard Information

A summary of the key hazard information for 3,5-Dibromopyridine is provided below. This data
is essential for a proper risk assessment before handling and disposal.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement

Classification

Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning

(Category 4) swallowed

Skin Irritation ) H315: Causes skin
GHSO07 Warning S

(Category 2) irritation

Eye Irritation ] H319: Causes serious
GHSO07 Warning o

(Category 2A) eye irritation

Specific target organ

toxicity — single ] H335: May cause
GHSO07 Warning ) L

exposure (Category respiratory irritation

3), Respiratory system

Quantitative Toxicity Data:
Metric Value Species Source
LD50 Oral 357.79 mg/kg Rat (Predicted) [1]

LC50 Inhalation

Not available

LC50 Aquatic

20.65 mg/L (96 hr)

Fathead minnow
(Predicted)

[1]

Step-by-Step Disposal Protocol

The proper disposal of 3,5-Dibromopyridine-d3 should be managed as hazardous chemical

waste. For laboratory-scale quantities, the chemical properties, rather than the isotopic

labeling, dictate the disposal route.

Experimental Protocol for Waste Neutralization (if required and permissible by local

regulations):

Note: Neutralization procedures should only be carried out by trained personnel in a controlled

laboratory setting and in accordance with all applicable regulations. It is often preferable to
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dispose of the chemical without attempting neutralization.

A potential, though not commonly practiced, neutralization method for halogenated organic
compounds involves dehalogenation. However, for waste disposal purposes, this is generally
not performed in a standard laboratory setting. The recommended and safest procedure is
direct disposal through a certified hazardous waste contractor.

Standard Disposal Procedure:

» Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is
worn, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. A dust
mask (N95) should be used if handling the solid form.[4]

o Waste Segregation: Do not mix 3,5-Dibromopyridine-d3 waste with other waste streams,
especially incompatible materials. It should be collected in a dedicated, properly labeled
hazardous waste container.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "3,5-Dibromopyridine-d3," and the associated hazard pictograms
(e.g., GHSO7).

e Waste Accumulation: Store the sealed waste container in a designated, well-ventilated, and
secure hazardous waste accumulation area, away from heat and incompatible materials.

o Engage a Certified Waste Disposal Vendor: Contact your institution's Environmental Health
and Safety (EHS) department or a certified hazardous waste disposal company to arrange
for pickup and proper disposal. Chemical waste generators must determine whether a
discarded chemical is classified as a hazardous waste and consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification.[2][5]

Disposal Workflow

The logical flow for the proper disposal of 3,5-Dibromopyridine-d3 is outlined in the diagram
below.
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Caption: Disposal Workflow for 3,5-Dibromopyridine-d3.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
3,5-Dibromopyridine-d3, fostering a secure research environment and upholding their
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commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. jubilantingrevia.com [jubilantingrevia.com]

o 2. fishersci.com [fishersci.com]

o 3. Igcstandards.com [Igcstandards.com]

e 4. 3,5-Dibromopyridine 99 625-92-3 [sigmaaldrich.com]
o 5. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Proper Disposal of 3,5-Dibromopyridine-d3: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580803#3-5-dibromopyridine-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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